Cas no 80416-76-8 (7-Chlorobenzodthiazol-2(3H)-one)

7-Chlorobenzothiazol-2(3H)-one is a heterocyclic organic compound featuring a benzothiazole core substituted with a chlorine atom at the 7-position and a ketone group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its chlorinated aromatic system enhances electrophilic substitution potential, while the thiazolone moiety offers versatility in cyclization and functionalization reactions. The compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its utility in constructing complex molecular frameworks underscores its importance in industrial and research settings.

7-Chlorobenzodthiazol-2(3H)-one structure

80416-76-8 structure

Product Name:7-Chlorobenzodthiazol-2(3H)-one

CAS No:80416-76-8

MF:C₇H₄ClNOS

MW:185.630759239197

MDL:MFCD09752319

CID:707688

PubChem ID:13227339

Update Time:2025-06-07

7-Chlorobenzodthiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

- 7-Chlorobenzo[d]thiazol-2(3H)-one
- 2(3H)-Benzothiazolone,7-chloro-
- 7-chloro-3H-1,3-benzothiazol-2-one
- AK128743
- 7-chloro-2,3-dihydro-1,3-benzothiazol-2-one
- 7-Chloro-2(3H)-benzothiazolone
- MLYFRFPTIGFBDU-UHFFFAOYSA-N
- FCH869937
- 2533AC
- 2(3H)-Benzothiazolone,7-chloro-(9CI)
- 7-Chloro-1,3-benzothiazol-2(3H)-one
- AX8250805
- 7-Chloro-2(3H)-benzothiazolone (ACI)
- O11648
- CS-0043170
- SCHEMBL9806021
- DTXSID00530150
- A864692
- MFCD09752319
- AKOS006327127
- DS-5924
- 80416-76-8
- DB-269140
- 2(3H)-Benzothiazolone, 7-chloro-
- 7-Chlorobenzodthiazol-2(3H)-one
- MDL： MFCD09752319
- Inchi： 1S/C7H4ClNOS/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
- InChI Key： MLYFRFPTIGFBDU-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=C(C=CC=2)Cl)S1

Computed Properties

Exact Mass: 184.9702126g/mol
Monoisotopic Mass: 184.9702126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4
XLogP3: 2.3

Experimental Properties

Density: 1.515±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 203-205 ºC
Solubility: Very slightly soluble (0.22 g/l) (25 º C),

7-Chlorobenzodthiazol-2(3H)-one Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

7-Chlorobenzodthiazol-2(3H)-one Customs Data

HS CODE：29342000

7-Chlorobenzodthiazol-2(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM123829-1g	7-chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	1g	$234	2021-08-05
Chemenu	CM123829-5g	7-chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	5g	$701	2021-08-05
Ambeed	A143345-100mg	7-Chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	100mg	$30.0	2025-04-16
Ambeed	A143345-250mg	7-Chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	250mg	$51.0	2025-04-16
Ambeed	A143345-1g	7-Chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	1g	$126.0	2025-04-16
Ambeed	A143345-5g	7-Chlorobenzo[d]thiazol-2(3H)-one	80416-76-8	95%	5g	$422.0	2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VQ654-50mg	7-Chlorobenzodthiazol-2(3H)-one	80416-76-8	95+%	50mg	99.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VQ654-200mg	7-Chlorobenzodthiazol-2(3H)-one	80416-76-8	95+%	200mg	257.0CNY	2021-07-12
abcr	AB505393-250 mg	7-Chlorobenzo[d]thiazol-2(3H)-one; .	80416-76-8		250MG	€135.50	2023-04-18
abcr	AB505393-1 g	7-Chlorobenzo[d]thiazol-2(3H)-one; .	80416-76-8		1g	€235.40	2023-04-18